Cas no 4132-86-9 (2-(((Benzyloxy)carbonyl)amino)propanoic acid)

• Product Name: 2-(((Benzyloxy)carbonyl)amino)propanoic acid
• CAS No: 4132-86-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00063125
• CID: 329119
• PubChem ID: 95657
• Update Time: 2025-10-28

2-(((Benzyloxy)carbonyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine,N-[(phenylmethoxy)carbonyl]-
• N-Carbobenzoxy-DL-alanine
• Z-DL-Ala-OH
• 2-(((Benzyloxy)carbonyl)amino)propanoic acid
• Cbz-DL-Ala-OH
• DL-Cbz-alanine
• N-[(Benzyloxy)carbonyl]-DL-alanine
• N-CBZ-DL-ALANINE
• N-Benzyloxycarbonyl-DL-alanine
• Alanine,N-carboxy-, N-benzyl ester, DL- (8CI)
• DL-Alanine, N-carboxy-, N-benzyl ester(6CI,7CI)
• Benzyloxycarbonyl-DL-alanine
• DL-(Carbobenzyloxy)alanine
• N-(Benzyloxycarbonyl)-DL-alanine
• N-Benzoxycarbonyl-DL-alanine
• N-Carbobenzyloxy-DL-alanine
• NSC27684
• NSC 27684
• N-[(Benzyloxy)carbonyl]alanine
• Carbobenzyloxy-DL-alanine
• carbobenzoxy-dl-alanine
• 2-Benzyloxycarbonylamino-propionic acid
• DL-Alanine, N-[(phenylmethoxy)carbonyl]-
• N(Benzyloxycarbonyl)-DL-alanine
• Cbz-DL-Alanine
• TYRGLVWXHJRKMT-UHFFFAOYSA-N
• 2-(benzyloxycarbonylamino)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino
• 2-{[(benzyloxy)carbonyl]amino}propanoic acid
• Carbobenzoxy-L-alanine
• Cbz-D-Ala-OH
• W-111719
• AKOS016842330
• SR-01000079047
• SY006639
• carbobenzyloxy-D,L-alanine
• NCIOpen2_005571
• NSC-156978
• Alanine, N-benzyl ester, L-
• N-Benzoxycarbonyl-L-alanine
• N-Benzyloxycarbonylalanine
• Alanine, N-benzyl ester, DL-
• AB02518
• EN300-21014
• (Benzyloxycarbonyl)alanine
• EINECS 223-953-6
• FT-0638621
• DTXSID701302668
• benzyloxycarbonylamino-propionic acid
• (2R)-2-(benzyloxycarbonylamino)propanoate
• Benzyloxycarbonyl-L-alanine
• ((Benzyloxy)carbonyl)DL-alanine
• FT-0633400
• AC-509/25001350
• CS-W013097
• NSC-88469
• NSC-27684
• SR-01000079047-1
• HY-W012381
• A825517
• DS-13903
• (S)-2-(((Benzyloxy)carbonyl)amino)propanoic acid
• Z104486116
• AB01317469-02
• FT-0623460
• FD21054
• AM20060833
• NSC156978
• N-Benzyloxycarbonyl-d,l-alanine
• PD039571
• 2-(phenylmethoxycarbonylamino)propanoic acid
• SCHEMBL241564
• MFCD00063125
• N-[(Benzyloxy)carbonyl]alanine #
• NCGC00322044-01
• NSC523825
• 4132-86-9
• AKOS000120711
• Z-DL-Ala-OH, 98%
• NS00125557
• NSC-523825
• NSC88469
• N-Carbobenzoxyalanine
• HMS3604J10
• AB00249
• SY002583
• Alanine, N-carboxy-, N-benzyl ester, DL-
• 91280-19-2
• 2-(((Benzyloxy)carbonyl)amino)propanoicacid
• STL482152
• DB-041206
• 2-(benzyloxycarbonylamino)propanoic acid,Z-DL-Ala-OH
• DB-046989
• DB-049739

• MDL： MFCD00063125
• Inchi： 1S/C11H13NO4/c1-8(10(13)14)12-11(15)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,15)(H,13,14)
• InChI Key： TYRGLVWXHJRKMT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112.0 to 116.0 deg-C
• Boiling Point: 422.1℃ at 760 mmHg
• Flash Point: 209.1℃
• Refractive Index: 1.4960 (estimate)
• Solubility: Slightly soluble (2.9 g/l) (25 º C),
• PSA: 75.63000
• LogP: 1.77680

2-(((Benzyloxy)carbonyl)amino)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives